Cas no 78013-51-1 (Pyridine, 2,4,6-trinitro-)

• Product Name: Pyridine, 2,4,6-trinitro-
• CAS No: 78013-51-1
• MF: C₅H₂N₄O₆
• MW: 214.092580318451
• CID: 535116
• PubChem ID: 71403170
• Update Time: 2025-04-19

Pyridine, 2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2,4,6-trinitro-
• 2,4,6-trinitropyridine
• 78013-51-1
• DTXSID30824094
• SCHEMBL3293139

• Inchi： 1S/C5H2N4O6/c10-7(11)3-1-4(8(12)13)6-5(2-3)9(14)15/h1-2H
• InChI Key： AWNMZFMTHFYBIE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C([N+](=O)[O-])N=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 213.99746
• Monoisotopic Mass: 213.99743380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 150Ų

Experimental Properties

• PSA: 142.31